![molecular formula C10H9N3S B065224 5,7-Dimethyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole CAS No. 68925-82-6](/img/structure/B65224.png)
5,7-Dimethyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole
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Overview
Description
5,7-Dimethyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole (DMBT) is a heterocyclic compound that has gained significant attention in scientific research due to its unique chemical properties and potential applications. DMBT is a nitrogen-containing heterocycle that contains a triazole and benzothiazole ring system. This compound has been extensively studied for its potential use in various fields, including medicinal chemistry, materials science, and biochemistry.
Mechanism of Action
The mechanism of action of 5,7-Dimethyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole is not fully understood, but it has been proposed that the compound may act through the inhibition of certain enzymes involved in cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, the induction of apoptosis (cell death), and the regulation of gene expression. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5,7-Dimethyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole in lab experiments is its unique chemical structure, which allows for the development of novel compounds with potential applications in various fields. However, one limitation of using this compound is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 5,7-Dimethyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole, including the development of novel compounds based on its chemical structure, the evaluation of its potential use in the treatment of various diseases, and the investigation of its mechanism of action at the molecular level. Additionally, further studies are needed to evaluate the potential toxicity and side effects of this compound in vivo.
Synthesis Methods
The synthesis of 5,7-Dimethyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole can be achieved through different methods, including the reaction of 2-aminothiophenol with 3,5-dimethyl-1H-1,2,4-triazole-1-carboxylic acid hydrazide in the presence of a suitable solvent. Another method involves the reaction of 2-aminothiophenol with 3,5-dimethyl-1H-1,2,4-triazole-1-carboxylic acid in the presence of a suitable dehydrating agent.
Scientific Research Applications
5,7-Dimethyl(1,2,4)triazolo(3,4-b)(1,3)benzothiazole has been studied for its potential use in various scientific fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, this compound has been evaluated for its potential use as an anticancer agent due to its ability to inhibit the proliferation of cancer cells. In materials science, this compound has been studied for its potential use in the development of organic light-emitting diodes (OLEDs) due to its unique electronic properties. In biochemistry, this compound has been evaluated for its potential use as a fluorescent probe for detecting biomolecules in living cells.
Properties
68925-82-6 | |
Molecular Formula |
C10H9N3S |
Molecular Weight |
203.27 g/mol |
IUPAC Name |
6,8-dimethyl-[1,2,4]triazolo[3,4-b][1,3]benzothiazole |
InChI |
InChI=1S/C10H9N3S/c1-6-3-7(2)9-8(4-6)14-10-12-11-5-13(9)10/h3-5H,1-2H3 |
InChI Key |
OSXXJJFPJYFCPT-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C2C(=C1)SC3=NN=CN23)C |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC3=NN=CN23)C |
68925-82-6 | |
Origin of Product |
United States |
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